Cas no 1368503-69-8 (2-3-(2-oxopyrrolidin-1-yl)phenylacetic acid)

• Product Name: 2-3-(2-oxopyrrolidin-1-yl)phenylacetic acid
• CAS No: 1368503-69-8
• MF: C₁₂H₁₃NO₃
• MW: 219.236523389816
• CID: 4594043
• PubChem ID: 65345581
• Update Time: 2025-06-08

2-3-(2-oxopyrrolidin-1-yl)phenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-[3-(2-oxopyrrolidin-1-yl)phenyl]acetic acid
• Z1889751037
• 2-3-(2-oxopyrrolidin-1-yl)phenylacetic acid

• Inchi： 1S/C12H13NO3/c14-11-5-2-6-13(11)10-4-1-3-9(7-10)8-12(15)16/h1,3-4,7H,2,5-6,8H2,(H,15,16)
• InChI Key： YWWVWWWUWFEZKC-UHFFFAOYSA-N
• SMILES： O=C1CCCN1C1C=CC=C(CC(=O)O)C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 290
• XLogP3: 0.8
• Topological Polar Surface Area: 57.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 2-3-(2-oxopyrrolidin-1-yl)phenylacetic acid

Introduction to 2-3-(2-oxopyrrolidin-1-yl)phenylacetic acid (CAS No. 1368503-69-8) in Modern Chemical Biology and Medicinal Chemistry

2-3-(2-oxopyrrolidin-1-yl)phenylacetic acid, identified by the chemical identifier CAS No. 1368503-69-8, represents a significant compound in the realm of chemical biology and medicinal chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in drug discovery and therapeutic development. The presence of both a pyrrolidinone moiety and a phenylacetic acid backbone suggests a unique set of pharmacophoric properties that make it a promising candidate for further investigation.

The pyrrolidinone ring is a common structural motif in bioactive molecules, often contributing to binding affinity and specificity when interacting with biological targets. In contrast, the phenylacetic acid moiety is well-documented for its role in various pharmacological contexts, including pain modulation, inflammation, and neurochemical pathways. The combination of these two structural elements in 2-3-(2-oxopyrrolidin-1-yl)phenylacetic acid may endow it with multifaceted biological activities, making it a subject of intense interest for researchers.

Recent advancements in computational chemistry and molecular modeling have enabled more precise predictions of the biological behavior of such compounds. Studies have indicated that molecules incorporating the pyrrolidinone scaffold can exhibit inhibitory effects on certain enzymes and receptors, which are implicated in various diseases. For instance, derivatives of pyrrolidinone have been explored for their potential in treating neurological disorders, cancer, and infectious diseases. The phenylacetic acid component further enhances the complexity of this compound, suggesting possible interactions with multiple biological pathways.

The synthesis of 2-3-(2-oxopyrrolidin-1-yl)phenylacetic acid involves sophisticated organic transformations that highlight the intersection of synthetic chemistry and medicinal chemistry. The development of efficient synthetic routes is crucial for producing sufficient quantities of this compound for both preclinical and clinical studies. Modern synthetic methodologies, including transition-metal-catalyzed reactions and asymmetric synthesis, have been employed to achieve high yields and enantiopurity, which are essential for evaluating its pharmacological properties.

In the context of drug discovery, 2-3-(2-oxopyrrolidin-1-yl)phenylacetic acid has been investigated for its potential as an intermediate in the development of novel therapeutic agents. Its structural features suggest that it may serve as a precursor for more complex molecules designed to target specific disease-related pathways. For example, modifications at the pyrrolidinone ring or the phenylacetic acid moiety could lead to derivatives with enhanced potency or selectivity against particular biological targets.

The pharmacokinetic properties of this compound are also under scrutiny to ensure its suitability for therapeutic applications. Factors such as solubility, stability, bioavailability, and metabolic clearance play critical roles in determining whether a candidate molecule progresses to clinical trials. Preliminary studies have suggested that 2-3-(2-oxopyrrolidin-1-yl)phenylacetic acid exhibits favorable solubility characteristics, which could facilitate its formulation into various pharmaceutical dosage forms.

Furthermore, the role of 2-3-(2-oxopyrrolidin-1-yl)phenylacetic acid in modulating inflammatory responses has been explored. Inflammatory processes are central to many chronic diseases, including cardiovascular disorders, autoimmune conditions, and cancer. By targeting key inflammatory mediators or signaling pathways, this compound may offer therapeutic benefits. Research has shown that certain pyrrolidinone derivatives can inhibit inflammatory enzymes such as cyclooxygenases (COX) and lipoxygenases (LOX), which are involved in producing pro-inflammatory cytokines.

The integration of high-throughput screening (HTS) technologies has accelerated the discovery process for compounds like 2-3-(2-oxopyrrolidin-1-yl)phenylacetic acid. HTS allows researchers to rapidly test large libraries of compounds against numerous biological targets simultaneously, identifying those with the most promising activity profiles. This approach has been instrumental in identifying lead compounds that undergo further optimization before entering clinical development.

Ethical considerations are paramount when conducting research involving potential therapeutic agents like 2-3-(2-oxopyrrolidin-1-yl)phenylacetic acid. Ensuring compliance with regulatory guidelines and maintaining high standards of research integrity are essential for advancing medical science responsibly. Collaborative efforts between academic institutions, pharmaceutical companies, and regulatory bodies help foster an environment conducive to innovation while upholding ethical principles.

The future prospects for 2-3-(2-oxopyrrolidin-1-yllphenylacetic acid) are promising as ongoing research continues to uncover its potential applications in medicine and biology. Advances in genomics and proteomics have provided deeper insights into disease mechanisms at the molecular level, enabling more targeted drug design strategies. By leveraging these technologies alongside traditional pharmacological approaches, 1368503 -69 -8* holds promise as a valuable tool in addressing unmet medical needs.